(3S)-2,3-dihydro-1-benzothiophen-3-ol

• IUPAC Name: (3S)-2,3-dihydro-1-benzothiophen-3-ol
• InChI: InChI=1S/C8H8OS/c9-7-5-10-8-4-2-1-3-6(7)8/h1-4,7,9H,5H2/t7-/m1/s1
• InChI Key: GYWNZRQEOZRAPT-SSDOTTSWSA-N
• Canonical SMILES: C1C(C2=CC=CC=C2S1)O
• Isomeric SMILES: C1[C@H](C2=CC=CC=C2S1)O
• Molecular Formula: C8H8OS
• DSSTOX Substance ID: DTXSID10778400
• Molecular Weight: 152.22 g/mol
• CAS No.: 168159-02-2

Description

(3S)-2,3-dihydro-1-benzothiophen-3-ol, also known as (3S)-1-benzothiophen-3-ol, is a heterocyclic aromatic compound that is widely used in scientific research. This compound is a member of the benzothiophene family, which is composed of five-membered ring compounds that contain a sulfur atom in the ring, and is known for its unique properties and applications.

Scientific Research Applications

• Synthesis of Benzothiophene Derivatives:

  • A study by Gabriele et al. (2011) discusses the synthesis of benzothiophene derivatives via heterocyclization reactions. This process involves the conversion of 1-(2-mercaptophenyl)-2-yn-1-ols into (E)-2-(1-alkenyl)benzothiophenes or 2-alkoxymethylbenzothiophenes, highlighting the chemical flexibility and application potential of benzothiophene compounds in synthetic chemistry (Gabriele et al., 2011).

• Regioselective Synthesis for Medical Applications:

  • Research by Shrives et al. (2017) demonstrates how benzothiophenes, including (3S)-2,3-dihydro-1-benzothiophen-3-ol, are crucial in the regioselective synthesis of compounds. These derivatives have significant relevance in medicine, particularly for addressing modern medical challenges (Shrives et al., 2017).

• Synthesis of Selective Estrogen Receptor Modulators:

  • Petrov et al. (2015) mention that 2-Dimethylamino-1-benzothiophen-6-ol, a key intermediate in the synthesis of the selective estrogen receptor modulator Raloxifene, showcases the role of benzothiophene derivatives in the development of therapeutically important drugs (Petrov et al., 2015).

• Applications in Organic Solar Cells:

  • Chang et al. (2019) discuss the use of benzothiophene-based end-group acceptors in the construction of non-fullerene organic solar cells. The incorporation of benzothiophene units in these solar cells leads to improved performance, demonstrating the compound's application in renewable energy technologies (Chang et al., 2019).

• Antimicrobial Activity:

  • A study by Naganagowda and Petsom (2011) explores the synthesis of new benzothiophene derivatives and evaluates their antimicrobial activity. This research underlines the potential of benzothiophene derivatives in developing new antimicrobial agents (Naganagowda & Petsom, 2011).